Cas no 2571-53-1 (Benzonitrile,2,3,5,6-tetramethyl-)

• Product Name: Benzonitrile,2,3,5,6-tetramethyl-
• CAS No: 2571-53-1
• Molecular Formula: C₁₁H₁₃N
• Molecular Weight: 159.22762
• CID: 288551
• PubChem ID: 349707

Benzonitrile,2,3,5,6-tetramethyl- Properties

Names and Identifiers

• Benzonitrile,2,3,5,6-tetramethyl-
• 2,3,5,6-Tetramethyl-benzonitrile
• 2,3,5,6-Tetramethyl-benzonitril
• 2,3,5,6-Tetramethylphenylcyanide
• AC1L8BAY
• AE-562
• NSC409548
• 2,3,5,6-Tetramethylbenzonitrile #
• SCHEMBL22146590
• 2,3,5,6-Tetramethylbenzonitrile
• 2571-53-1
• DTXSID00325280
• NSC-409548
• AABLXRLWVSFCHG-UHFFFAOYSA-N
• AE-562/43459546

• InChIKey： AABLXRLWVSFCHG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13N/c1-7-5-8(2)10(4)11(6-12)9(7)3/h5H,1-4H3
• SMILES： N#CC1=C(C)C(C)=CC(C)=C1C

Computed Properties

• Exact Mass: 159.10489
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 159.105
• Heavy Atom Count: 12
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• Refractive Index: 1.518
• Boiling Point: 290.6°Cat760mmHg
• Flash Point: 129.9°C
• Density: 0.96